Cas no 39122-20-8 (2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3R)-)

• Product Name: 2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3R)-
• CAS No: 39122-20-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 297338
• PubChem ID: 6603844
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (3R)-
• (-)-Ethosuximide
• (R)-(-)-Ethosuximide
• (R)-Ethosuximide
• 2,5-Pyrrolidinedione,3-ethyl-3-methyl-, (R)-
• NCGC00016320-01
• 2,5-Pyrrolidinedione, 3-ethyl-3-methyl-, (3R)-
• Lopac-E-7138
• CAS-77-67-8
• UNII-HYW082GZII
• CHEMBL1489918
• (3R)-3-ethyl-3-methylpyrrolidine-2,5-dione
• NCGC00015418-01
• CHEBI:60354
• HYW082GZII
• SCHEMBL20980115
• NS00116391
• Ethosuximide, (R)-
• Q27127208
• (R)-2-methyl-2-ethylsuccinimide
• AKOS006273446
• 39122-20-8

• Inchi： 1S/C7H11NO2/c1-3-7(2)4-5(9)8-6(7)10/h3-4H2,1-2H3,(H,8,9,10)/t7-/m1/s1
• InChI Key： HAPOVYFOVVWLRS-SSDOTTSWSA-N
• SMILES： O=C1[C@](C)(CC)CC(N1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų